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Compound of Interest

Compound Name: 2-Amidinothiophene hydrochloride

Cat. No.: B1333689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thiophene-2-carboximidamide

hydrochloride (CAS Number: 54610-70-7), a pivotal compound in medicinal chemistry and drug

discovery. This document details its chemical and physical properties, a robust experimental

protocol for its synthesis, and insights into its biological significance, particularly as a modulator

of key signaling pathways.

Compound Identification and Properties
Thiophene-2-carboximidamide hydrochloride, also known as 2-Amidinothiophene
hydrochloride, is a thiophene derivative with significant potential in pharmacological research.

Its fundamental properties are summarized below.
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Property Value Reference(s)

CAS Number 54610-70-7 [1]

Molecular Formula C₅H₇ClN₂S [2]

Molecular Weight 162.64 g/mol [3][4]

Appearance Off-white solid [4]

Melting Point 172-175°C [2]

Boiling Point 220.8°C at 760 mmHg [2]

Flash Point 87.3°C [2]

Purity Typically >95%

Solubility No information available

Synthesis of Thiophene-2-carboximidamide
Hydrochloride
The synthesis of Thiophene-2-carboximidamide hydrochloride is most effectively achieved via

the Pinner reaction, a well-established method for converting nitriles into imidates, which are

then readily converted to amidines.[5][6][7]

Experimental Protocol: Pinner Reaction
This protocol outlines the synthesis of Thiophene-2-carboximidamide hydrochloride from 2-

cyanothiophene.

Materials:

2-Cyanothiophene

Anhydrous Ethanol

Anhydrous Diethyl Ether

Dry Hydrogen Chloride (gas)
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Ammonia (gas) or Ammonium Carbonate

Round-bottom flask

Gas inlet tube

Magnetic stirrer

Ice bath

Filtration apparatus

Procedure:

Formation of the Imidate Salt (Pinner Salt):

In a flame-dried round-bottom flask equipped with a magnetic stirrer and a gas inlet tube,

dissolve 2-cyanothiophene in a mixture of anhydrous ethanol and anhydrous diethyl ether.

Cool the solution in an ice bath to 0°C.

Bubble dry hydrogen chloride gas through the stirred solution. The reaction is exothermic,

so maintain the temperature at or below 0°C.

Continue the addition of HCl until the reaction is complete, which can be monitored by

thin-layer chromatography (TLC).

The ethyl 2-thiophenecarboximidate hydrochloride will precipitate as a white solid.

Collect the solid by filtration, wash with cold anhydrous diethyl ether, and dry under

vacuum.

Conversion to the Amidine:

Suspend the dried ethyl 2-thiophenecarboximidate hydrochloride in anhydrous ethanol.

Cool the suspension in an ice bath.
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Bubble anhydrous ammonia gas through the suspension with vigorous stirring until the

reaction is complete (monitor by TLC). Alternatively, the imidate salt can be treated with

ammonium carbonate.[8]

Upon completion, the reaction mixture is filtered to remove any inorganic salts.

The filtrate is concentrated under reduced pressure to yield the crude Thiophene-2-

carboximidamide hydrochloride.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/ether).

Synthesis Workflow
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Step 1: Pinner Salt Formation

Step 2: Amidine Formation

Purification
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Thiophene-2-carboximidamide hydrochloride
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Caption: Synthesis of Thiophene-2-carboximidamide HCl via the Pinner Reaction.
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Biological Activity and Signaling Pathways
Thiophene-2-carboximidamide and its derivatives have emerged as potent and selective

inhibitors of neuronal nitric oxide synthase (nNOS).[9][10][11][12] Overproduction of nitric oxide

(NO) by nNOS is implicated in various neurodegenerative diseases and certain cancers,

making nNOS a significant therapeutic target.[9][12]

Mechanism of Action: nNOS Inhibition
Neuronal nitric oxide synthase is a calcium/calmodulin-dependent enzyme that catalyzes the

production of nitric oxide (NO) from L-arginine.[13] NO is a critical signaling molecule in the

nervous system. Thiophene-2-carboximidamide acts as a competitive inhibitor of nNOS, likely

by mimicking the guanidinium group of the natural substrate L-arginine and binding to the

active site of the enzyme.[9] This inhibition reduces the overproduction of NO, thereby

mitigating its downstream pathological effects.

Neuronal Nitric Oxide Synthase (nNOS) Signaling
Pathway
The following diagram illustrates the canonical nNOS signaling pathway and the point of

inhibition by Thiophene-2-carboximidamide hydrochloride.
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Caption: Inhibition of the nNOS signaling pathway by Thiophene-2-carboximidamide HCl.
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Safety Information
Thiophene-2-carboximidamide hydrochloride is classified as a hazardous substance. It is

known to cause skin and serious eye irritation, and may cause respiratory irritation.[3][4]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

Wash skin thoroughly after handling.

Wear protective gloves, eye protection, and face protection.[3][4]

If on skin, wash with plenty of water.[3][4]

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[3][4]

For detailed safety information, please refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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